4-(4-fluoro-3-(4-methoxypiperidine-1-carbonyl)benzyl)phthalazin-1(2H)-one
Overview
Description
4-(4-fluoro-3-(4-methoxypiperidine-1-carbonyl)benzyl)phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C22H22FN3O3 and its molecular weight is 395.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Cancer Therapy
AZD2461 is a novel PARP inhibitor . It was developed as a next-generation agent following olaparib, the first PARP inhibitor approved for cancer therapy . In BRCA1-deficient mouse models, olaparib resistance predominantly involves overexpression of P-glycoprotein, so AZD2461 was developed as a poor substrate for drug transporters . This makes it effective against olaparib-resistant tumors that overexpress P-glycoprotein .
Overcoming Drug Resistance
AZD2461 has been shown to overcome P-gp–associated resistance to olaparib . This is particularly important in the treatment of cancers where resistance to treatment is a major challenge.
Combination with Chemotherapy
AZD2461 was found to be better tolerated in combination with chemotherapy than olaparib in mice . This suggests that AZD2461 could have significant advantages over olaparib in the clinic .
DNA Damage Response Imaging
AZD2461 has been used in DNA Damage Response (DDR) PET imaging . It has been radiolabelled and taken up in vivo in PARP1-expressing tumors . The highest uptake was observed for PSN-1 cells .
Selectivity Profile Study
The selectivity profile of AZD2461 has been studied, showing a difference in selectivity between olaparib and AZD2461 . This highlights the potential to develop compounds with different PARP family member specificity profiles for optimal antitumor activity and tolerability .
Mechanism of Action
Target of Action
AZD2461, also known as 3K288XF5XJ or 4-(4-fluoro-3-(4-methoxypiperidine-1-carbonyl)benzyl)phthalazin-1(2H)-one, is a potent inhibitor of the Poly (ADP-ribose) polymerase (PARP) family of enzymes . The primary targets of AZD2461 are PARP1 and PARP2, with a lower affinity towards PARP3 . These enzymes play a crucial role in the DNA damage response (DDR) pathway, which is essential for maintaining genomic stability .
Mode of Action
AZD2461 binds to PARP enzymes, inhibiting their activity . This inhibition disrupts the DDR pathway, leading to an accumulation of DNA damage, particularly in cancer cells with existing defects in DNA repair mechanisms . This leads to cell death, particularly in cancer cells that are already deficient in certain DNA repair pathways .
Biochemical Pathways
The primary biochemical pathway affected by AZD2461 is the DDR pathway . By inhibiting PARP enzymes, AZD2461 prevents the repair of single-strand and double-strand DNA breaks . This leads to the accumulation of DNA damage, triggering cell death in cells that are unable to adequately repair this damage . In addition, AZD2461 has been shown to downregulate BRCA-1, a molecule involved in DNA repair .
Pharmacokinetics
AZD2461 was developed as a poor substrate for P-glycoprotein, a protein that can pump drugs out of cells and contribute to drug resistance . This means that AZD2461 can remain in cells for longer periods, increasing its effectiveness . Variations in pharmacokinetics between azd2461 and other parp inhibitors may be responsible for differences observed in their effects .
Result of Action
The inhibition of PARP enzymes by AZD2461 leads to an accumulation of DNA damage, particularly in cancer cells with existing defects in DNA repair mechanisms . This can trigger cell death, providing a potential therapeutic benefit in the treatment of certain types of cancer . AZD2461 has been shown to be effective against tumors that are resistant to other PARP inhibitors .
Action Environment
The action of AZD2461 can be influenced by various environmental factors. For example, the expression levels of P-glycoprotein, which can pump drugs out of cells, can affect the bioavailability and efficacy of AZD2461 . Additionally, the expression levels of PARP3 in different species can influence the toxicity profile of AZD2461 .
properties
IUPAC Name |
4-[[4-fluoro-3-(4-methoxypiperidine-1-carbonyl)phenyl]methyl]-2H-phthalazin-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22FN3O3/c1-29-15-8-10-26(11-9-15)22(28)18-12-14(6-7-19(18)23)13-20-16-4-2-3-5-17(16)21(27)25-24-20/h2-7,12,15H,8-11,13H2,1H3,(H,25,27) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYNBNUYQTQIHJK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(CC1)C(=O)C2=C(C=CC(=C2)CC3=NNC(=O)C4=CC=CC=C43)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22FN3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00657831 |
Source
|
| Record name | 4-{[4-Fluoro-3-(4-methoxypiperidine-1-carbonyl)phenyl]methyl}phthalazin-1(2H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00657831 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
395.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-fluoro-3-(4-methoxypiperidine-1-carbonyl)benzyl)phthalazin-1(2H)-one | |
CAS RN |
1174043-16-3 |
Source
|
| Record name | AZD-2461 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1174043163 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-{[4-Fluoro-3-(4-methoxypiperidine-1-carbonyl)phenyl]methyl}phthalazin-1(2H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00657831 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1174043-16-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | AZD-2461 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3K288XF5XJ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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